![molecular formula C9H7FO2 B2640679 2-(4-Fluoro-3-methylphenyl)-2-oxoacetaldehyde CAS No. 81593-26-2](/img/structure/B2640679.png)
2-(4-Fluoro-3-methylphenyl)-2-oxoacetaldehyde
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Overview
Description
Synthesis Analysis
While specific synthesis methods for “2-(4-Fluoro-3-methylphenyl)-2-oxoacetaldehyde” were not found, similar compounds such as “Methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate” and “(2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(pyrrolidin-1-yl)methanone” have been synthesized through a three-step substitution reaction .Scientific Research Applications
Synthesis and Chemical Reactions
Research has explored the synthesis and chemical reactions involving fluoro-substituted phenyl compounds, which include derivatives similar to 2-(4-Fluoro-3-methylphenyl)-2-oxoacetaldehyde. These compounds are utilized in creating various chemical structures, demonstrating their versatility in synthetic chemistry. For example, fluoro-substituted aldehydes have been used to synthesize β-ketophosphonates, offering a pathway to generate fluoroethenyl derivatives of pyrethroids, indicating their potential in developing insecticidal compounds (Coutrot & Grison, 1988). Additionally, the synthesis of thiazolidin-4-one derivatives from 4-fluorobenzaldehyde showcases the compound's role in creating molecules with promising antioxidant activity (El Nezhawy et al., 2009).
Material Science and Pharmaceutical Applications
In material science, the structural characterization of fluoro-substituted compounds has provided insights into molecular arrangements and potential applications in designing materials with specific properties. For instance, studies on molecules such as 2-(2-Fluoro-4-nitroanilinoethyl)benzaldehyde reveal detailed structural configurations, which could influence the design of compounds with desired physical and chemical characteristics (Clegg et al., 1999).
In pharmaceutical research, the manipulation of fluoro-substituted phenyl compounds has been explored for the development of novel therapeutic agents. The synthesis and assessment of substituent effects on (E)-1-(4-Fluoro-3-methylphenyl)-3-phenylprop-2-en-1-one compounds highlight the pharmaceutical relevance of these chemicals. By modifying the fluoro-substituted phenyl compounds, researchers aim to optimize drug properties, such as potency and selectivity, enhancing their therapeutic potential (Balaji et al., 2015).
Future Directions
Properties
IUPAC Name |
2-(4-fluoro-3-methylphenyl)-2-oxoacetaldehyde |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7FO2/c1-6-4-7(9(12)5-11)2-3-8(6)10/h2-5H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGYLZNZFHRVNHH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)C=O)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7FO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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